Cas no 53793-31-0 (1,4-Octadiene,(4E)-)

1,4-Octadiene,(4E)- structure

Product Name:1,4-Octadiene,(4E)-

CAS No:53793-31-0

Molecular Formula:C₈H₁₄

Molecular Weight:110.19676

CID:386151

PubChem ID:5364369

1,4-Octadiene,(4E)- Properties

Names and Identifiers

- 1,4-Octadiene,(4E)-
- (E)-1,4-Octadiene
- 1,4-Octadiene, E
- 1,trans-4-octadiene
- (E)-octa-1,4-diene
- MFCD00027235
- 5675-25-2
- 1,4-Octadiene,c&t
- (4E)-octa-1,4-diene
- 53793-31-0
- EINECS 227-132-3
- 1,4-Octadiene(cis+trans)
- (4E)-1,4-Octadiene #
- HYBLFDUGSBOMPI-BQYQJAHWSA-N
- 1,4-Octadiene
- T72633
- 1,4-Octadiene, trans
- +Expand
- MDL： MFCD00027235
- InChIKey： HYBLFDUGSBOMPI-BQYQJAHWSA-N
- Inchi： InChI=1S/C8H14/c1-3-5-7-8-6-4-2/h3,7-8H,1,4-6H2,2H3/b8-7+
- SMILES： C=CC/C=C/CCC

Computed Properties

Exact Mass: 110.10962
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 4
Monoisotopic Mass: 110.10955
Heavy Atom Count: 8
Complexity: 70.1
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.3
Topological Polar Surface Area: 0

Experimental Properties

PSA: 0
Boiling Point: 120.3°Cat760mmHg
Flash Point: 13.6°C
Density: 0.738

1,4-Octadiene,(4E)- Related Literature

1. Preparation of some derivatives of cis,trans-cyclo-octa-1,4-diene

M. S. Baird,C. B. Reese J. Chem. Soc. D 1970 1644
2. Conformational behaviour of medium-sized rings. Part II. Heterocyclic analogues of 5,6,7,12-tetrahydrodibenzo[a,d]cyclo-octene (1,2,4,5-dibenzocyclo-octa-1,4-diene)

Robert P. Gellatly,W. David Ollis,Ian O. Sutherland J. Chem. Soc. Perkin Trans. 1 1976 913
3. (η4-Cyclo-octa-1,4-diene)(η6-cyclo-octa-1,3,5-triene)ruthenium(0) chemistry: the role of molecular hydrogen in a new synthetic route to cyclo-olefin ruthenium complexes

Paolo Pertici,GianPaolo Simonelli,Giovanni Vitulli,Giulio Deganello,PierLuigi Sandrini,Angelo Mantovani J. Chem. Soc. Chem. Commun. 1977 132
4. Synthesis and X-ray structural studies on the cluster compounds [RuRh3(μ3-CO)2(CO)3(η-C5Me5)3] and [RuRh2(μ-CO)(μ3-CO)(CO)2(η4-C8H10)(η-C5Me5)2]

Louis J. Farrugia,John C. Jeffery,Christine Marsden,F. Gordon A. Stone J. Chem. Soc. Dalton Trans. 1985 645
5. Rearrangement of co-ordinated cyclo-octadienes in palladium(II) and platinum(II) complexes

H. A. Tayim,A. Vassilian J. Chem. Soc. D 1970 630
6. π-Cyclo-octenyl-rhodium and -iridium complexes as intermediates in the isomerisations of cyclo-octadienes

K. Moseley,J. W. Kang,P. M. Maitlis J. Chem. Soc. D 1969 1155
7. Reactivity of co-ordinated ligands. Part XX. Preparation and reactions of cyclo-octadiene complexes of iron, ruthenium, and osmium

Anthony J. Deeming,Shafi S. Ullah,António J. P. Domingos,Brian F. G. Johnson,Jack Lewis J. Chem. Soc. Dalton Trans. 1974 2093
8. Constitution of Hofmann's dimethylconiine and conylene

Wesley Cocker,Niall W. A. Geraghty,Patrick V. R. Shannon J. Chem. Soc. Perkin Trans. 1 1984 2241
9. Oxymetallation. Part 13. Synthesis of bicyclic peroxides via peroxymercuriation of cyclic dienes

A. J. Bloodworth,Jamil A. Khan,M. E. Loveitt J. Chem. Soc. Perkin Trans. 1 1981 621
10. Pentamethylcyclopentadienyl-rhodium and -iridium complexes. Part X. The kinetics of the reactions of some cyclic and acyclic dienes with μ-hydrido-compounds

Hing-Biu Lee,Keith Moseley,Colin White,Peter M. Maitlis J. Chem. Soc. Dalton Trans. 1975 2322

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